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Compound of Interest

Compound Name: Sos1-IN-10

Cat. No.: B12424025

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of Sos1-
IN-10, a potent SOS1 inhibitor. Adherence to these procedures is critical to ensure personnel
safety and environmental protection, given the compound's hazardous properties.

I. Hazard and Safety Summary

So0s1-IN-10 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. All handling and disposal procedures must reflect these hazards.
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Hazard Classification

GHS Hazard Statements

Key Precautionary
Statements

Acute Oral Toxicity (Category
4)

H302: Harmful if swallowed[1].

P264: Wash skin thoroughly
after handling[1].

Acute Aquatic Toxicity
(Category 1)

H400: Very toxic to aquatic
life[1].

P270: Do not eat, drink or
smoke when using this

product[1].

Chronic Aquatic Toxicity
(Category 1)

H410: Very toxic to aquatic life

with long lasting effects[1].

P273: Avoid release to the

environment[1].

P301 + P312: IF

SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell[1].

P391: Collect spillage[1].

P501: Dispose of contents/
container to an approved

waste disposal plant[1].

Il. Detailed Disposal Protocol

The fundamental principle for the disposal of Sos1-IN-10 is that it must be managed as

hazardous chemical waste. Under no circumstances should it be disposed of down the drain or

in regular trash.

Step 1: Waste Segregation and Collection

« ldentify Waste Streams: All materials that have come into contact with Sos1-IN-10 must be

considered hazardous waste. This includes:

o Unused or expired Sos1-IN-10 (in solid form or in solution).

o Empty original containers.
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o Contaminated personal protective equipment (PPE), such as gloves and disposable lab
coats.

o Contaminated lab supplies, including pipette tips, tubes, flasks, and absorbent materials
used for spill cleanup.

o Use Designated Waste Containers:
o Collect all Sos1-IN-10 waste in a dedicated, properly labeled hazardous waste container.

o The container must be chemically compatible with the waste, in good condition, and have
a secure, leak-proof screw-top lid.

Step 2: Waste Container Labeling

e Immediate Labeling: Affix a "Hazardous Waste" label to the container as soon as the first
piece of waste is added.

o Complete Information: The label must include:

The words "Hazardous Waste."

[¢]

The full chemical name: "Sos1-IN-10."

[¢]

[e]

The specific hazards: "Toxic," "Environmental Hazard."

The accumulation start date.

o

[¢]

The name of the principal investigator or responsible person.
Step 3: Storage of Hazardous Waste

e Location: Store the waste container in a designated satellite accumulation area within the

laboratory.

o Containment: Keep the container within a secondary containment bin to prevent the spread
of material in case of a leak.
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e Closure: The container lid must remain securely closed at all times, except when actively
adding waste.

Step 4: Arranging for Disposal

o Contact EH&S: Follow your institution's specific procedures for chemical waste pickup. This
typically involves contacting the Environmental Health & Safety (EH&S) office or submitting
an online waste pickup request.

o Professional Disposal: EH&S will arrange for the collection of the waste by a licensed
hazardous waste disposal company. This ensures the material is transported, treated, and
disposed of in compliance with all relevant regulations.

lll. Emergency Procedures for Spills

In the event of an accidental release, follow these steps:

o Ensure Personal Safety: Evacuate non-essential personnel. Ensure you are wearing
appropriate PPE, including safety goggles, gloves, and a lab coat.

o Contain the Spill: Prevent further spread of the material. For liquid spills, absorb the solution
with a chemically inert absorbent material (e.g., diatomite or universal binders)[1]. For solid
spills, carefully sweep or scoop the material to avoid creating dust.

» Collect Contaminated Materials: Place all contaminated absorbent materials and cleaning
supplies into the designated hazardous waste container for Sos1-IN-10.

o Decontaminate Surfaces: Clean the affected area thoroughly. The safety data sheet for
So0s1-IN-10 suggests decontaminating surfaces by scrubbing with alcohol[1].

» Report the Spill: Notify your laboratory supervisor and EH&S office as per your institution's
policy.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Sos1-IN-10 waste.
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Caption: Workflow for the safe disposal of Sos1-IN-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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